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Compound of Interest

Compound Name: ML418

Cat. No.: B609172

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of ML418, a
selective inhibitor of the Kir7.1 potassium channel, using dimethyl sulfoxide (DMSO) as the
solvent. Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of
experimental results.

Introduction

ML418 is a potent and selective small molecule inhibitor of the inward rectifier potassium
channel Kir7.1, with an IC50 of 0.31 pM.[1][2][3] It also shows inhibitory activity against Kir6.2.
[2][4] Due to its role in regulating neuronal excitability, ML418 is a valuable tool for research in
neuroscience, cardiovascular disease, and other physiological areas. Accurate preparation of
stock solutions is the first critical step in any in vitro or in vivo study involving this compound.
DMSO is a common solvent for ML418 due to its high solubilizing capacity for both polar and
nonpolar compounds.

Quantitative Data Summary

A clear understanding of the physicochemical properties of ML418 and DMSO is essential for
accurate stock solution preparation. The table below summarizes key quantitative data.
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Parameter Value Reference
ML418

Molecular Weight 377.87 g/mol

CAS Number 1928763-08-9

Solubility in DMSO

Up to 20 mM (7.56 mg/mL)

Alternate Solubility Data

20.83 mg/mL (55.12 mM)

Purity

298%

Storage (Powder)

-20°C for up to 3 years

DMSO
Molecular Weight 78.13 g/mol
Density 1.10 g/mL
) =>99.9% (Molecular Biology
Purity
Grade)
Storage Room Temperature

Experimental Protocol: Preparation of a 10 mM

ML418 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML418 in DMSO. This

concentration is a common starting point for serial dilutions in various experimental assays.

Materials and Equipment

e ML418 powder (=98% purity)

¢ Anhydrous/Molecular Biology Grade Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance
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o Calibrated micropipettes and sterile tips
o Vortex mixer

e Optional: Sonicator

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Handle ML418 powder in a chemical fume hood to avoid inhalation.
o DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

e Consult the Safety Data Sheet (SDS) for both ML418 and DMSO before starting the
procedure.

Step-by-Step Procedure

o Equilibrate Reagents: Allow the ML418 powder and DMSO to reach room temperature
before opening to prevent condensation of moisture, as DMSO is hygroscopic.

o Weigh ML418: Tare a clean, dry microcentrifuge tube or vial on an analytical balance.
Carefully weigh out the desired amount of ML418 powder. For example, to prepare 1 mL of a
10 mM stock solution, you would weigh out 3.78 mg of ML418.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Example: 10 mM x 0.001 L x 377.87 g/mol = 3.7787 mg

o Add DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the tube
containing the ML418 powder. To continue the example, add 1 mL of DMSO.

o Dissolve ML418: Close the tube or vial securely and vortex the mixture until the ML418 is
completely dissolved. A clear solution should be obtained.
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» Aid Dissolution (if necessary): If the compound does not fully dissolve with vortexing, brief
sonication or gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution.
However, avoid excessive heat to prevent degradation of the compound.

e Labeling: Clearly label the tube or vial with the compound name (ML418), concentration (10
mM in DMSO), date of preparation, and your initials.

o Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw
cycles. When stored at -20°C, the solution is stable for at least one month, and at -80°C, for
up to six months.

Visualizations
Experimental Workflow
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Caption: Workflow for ML418 stock solution preparation.
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Caption: Inhibitory action of ML418 on the Kir7.1 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of ML418 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609172#how-to-prepare-ml418-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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